2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol

• IUPAC Name: 2-(5-amino-3-methylpyrazol-1-yl)ethanol
• InChI: InChI=1S/C6H11N3O/c1-5-4-6(7)9(8-5)2-3-10/h4,10H,2-3,7H2,1H3
• InChI Key: ANQYOZSPKNDFPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)CCO
• Molecular Formula: C6H11N3O
• DSSTOX Substance ID: DTXSID40407559
• Molecular Weight: 141.17 g/mol
• CAS RN: 51546-08-8

Description

The compound "2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol" is a derivative of the pyrazole class, which is known for its diverse pharmacological activities. Pyrazole derivatives have been extensively studied due to their potential therapeutic applications. The compound is structurally related to the 3,5-diphenyl-1H-pyrazole derivatives and 3-pyrazolone derivatives, which have been reported to exhibit a range of biological activities including local anesthetic, analgesic, anti-inflammatory, antipyretic, and platelet antiaggregating effects .

Synthesis Analysis

The synthesis of related pyrazole derivatives has been described in the literature. For instance, the synthesis of 4-amino-3,5-diphenyl-1H-pyrazole-1-ethanol and its N-substituted derivatives has been achieved, which suggests that similar synthetic routes could be applicable for the synthesis of "2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol" . The synthetic approach typically involves the introduction of amino and hydroxyethyl groups to the pyrazole core, which can be further modified to obtain various N-substituted derivatives.

Molecular Structure Analysis

Although the exact molecular structure of "2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol" is not provided, the structure of a closely related compound, 5-amino-2-phenyl-4-(9H-thioxanthen-9-yl)-1,2-dihydro-3H-pyrazol-3-one, has been elucidated using X-ray diffraction . This analysis revealed the presence of intramolecular hydrogen bonding and the preferred tautomeric form of the pyrazolone ring in the solid state. Such structural insights are valuable for understanding the conformational preferences and potential reactivity of the compound .

Chemical Reactions Analysis

The chemical reactivity of pyrazole derivatives is influenced by the presence of amino and hydroxyethyl groups. These functional groups can participate in various chemical reactions, such as hydrogen bonding, which can affect the compound's biological activity. For example, the 5-amino group in the related compound forms an intramolecular hydrogen bond with the sulfur atom of the thioxanthene ring, which could be indicative of the potential for intermolecular interactions in "2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol" .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives, such as solubility, melting point, and stability, are determined by their molecular structure. The presence of substituents like amino and hydroxyethyl groups can enhance the solubility in polar solvents and may also influence the compound's stability and melting point. The pharmacological properties, including local anesthetic and analgesic activities, are also closely related to the compound's chemical structure . The specific properties of "2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol" would need to be empirically determined, but can be inferred to some extent from related compounds.

Scientific Research Applications

1. Medicinal Chemistry

• Application : Amino-pyrazoles, including 2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol, are advantageous frameworks able to provide useful ligands for receptors or enzymes, such as p38MAPK, and different kinases, COX and others, as well as targets important for bacterial and virus infections.
• Methods : The methods of application or experimental procedures involve the design, synthesis, and biological evaluation of different classes of pyrazoles.
• Results : The most relevant results have been obtained for anticancer/anti-inflammatory compounds, as the recent approval of Pirtobrutinib demonstrates.

2. Organic and Medicinal Synthesis

• Application : 5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds.
• Methods : The methods of application or experimental procedures involve the use of 5-amino-pyrazoles as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.
• Results : These outstanding compounds synthesized via wide variety of approaches include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

3. Agro-Chemical Applications

• Application : Pyrazole derivatives, including 2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol, are found in a huge library of heterocyclic compounds that envelop promising agro-chemical potencies.
• Methods : The methods of application or experimental procedures involve the design, synthesis, and biological evaluation of different classes of pyrazoles.
• Results : The most relevant results have been obtained for anti-fungal compounds. For example, certain derivatives have shown moderate potency against black mold.

4. Fluorescent Applications

• Application : Pyrazole derivatives are known to have fluorescent properties, making them useful in various scientific applications.
• Methods : The methods of application or experimental procedures involve the design, synthesis, and evaluation of different classes of pyrazoles.
• Results : The most relevant results have been obtained for fluorescent compounds.

5. Synthesis of Bicyclic Nitrogen Heterocycles

• Application : Cyclocondensation of 5-aminopyrazoles with 1,3-dielectrophiles has been extensively used for the preparation of bicyclic nitrogen heterocycles.
• Methods : The methods of application or experimental procedures involve the use of 5-aminopyrazoles as versatile synthetic building blocks in the synthesis of remarkable organic molecules.
• Results : These outstanding compounds synthesized via wide variety of approaches include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

6. Eco-Friendly Methodologies

• Application : Pyrazole derivatives, including 2-(5-amino-3-methyl-1H-pyrazol-1-yl)ethan-1-ol, are used in the development of eco-friendly methodologies.
• Methods : The methods of application or experimental procedures involve the design, synthesis, and evaluation of different classes of pyrazoles.
• Results : The most relevant results have been obtained for the development of eco-friendly methodologies.

7. Synthesis of Diverse Heterocyclic Scaffolds

• Application : 5-Amino-pyrazoles are used as versatile synthetic building blocks in the synthesis of diverse heterocyclic scaffolds.
• Methods : The methods of application or experimental procedures involve the use of 5-amino-pyrazoles in the synthesis of remarkable organic molecules.
• Results : These outstanding compounds synthesized via wide variety of approaches include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

8. Synthesis of Pyrazolo Derivatives

• Application : Cyclocondensation of 5-aminopyrazoles with 1,3-dielectrophiles has been extensively used for the preparation of bicyclic nitrogen heterocycles.
• Methods : The methods of application or experimental procedures involve the use of 5-aminopyrazoles as versatile synthetic building blocks in the synthesis of remarkable organic molecules.
• Results : These outstanding compounds synthesized via wide variety of approaches include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Synthesis routes and methods

Procedure details

To a solution of 16.4 g (0.2 mol) of 3-aminocrotononitrile in 100 cm3 of n-pentanol were added 16.7 g (0.22 mol) of β-hydroxyethylhydrazine and the mixture was then heated at reflux for 12 hours. The n-pentanol was subsequently distilled off under reduced pressure. A thick oil was obtained, which crystallizes by addition of 150 cm3 of isopropyl ether. A beige solid was obtained, which was filtered off on a sinter funnel. After drying under vacuum at 40° C., 18 g of the expected product were obtained in the form of a beige solid, the melting point of which was from 66 to 68° C.